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For Researchers, Scientists, and Drug Development Professionals

Locked Nucleic Acid (LNA) chemistry represents a significant advancement in oligonucleotide

synthesis, offering unprecedented control over the properties of synthetic DNA and RNA. This

technical guide provides an in-depth exploration of the core principles of LNA chemistry,

detailed experimental protocols, and a summary of key quantitative data to empower

researchers in the development of next-generation oligonucleotide-based diagnostics and

therapeutics.

The Core of LNA Chemistry: A Conformational Lock
for Enhanced Performance
Locked Nucleic Acid is a class of nucleic acid analogues where the ribose sugar is

conformationally "locked" by a methylene bridge connecting the 2'-oxygen and the 4'-carbon.[1]

[2] This structural constraint pre-organizes the sugar into a rigid C3'-endo (RNA-like)

conformation, leading to a significant increase in the binding affinity of LNA-containing

oligonucleotides for their complementary DNA or RNA targets.[3]
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1. Detritylation (De-blocking)
Removes the 5'-DMT protecting group.

2. Coupling
LNA phosphoramidite is activated and coupled to the growing chain.

Exposes 5'-hydroxyl

3. Capping
Unreacted 5'-hydroxyl groups are blocked.

Chain elongation

4. Oxidation
Phosphite triester linkage is oxidized to a stable phosphate triester.

Prevents n-1 sequences

Cycle Repeats for next monomer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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